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Compound of Interest

Compound Name: 1-Nitropyrene-D9

Cat. No.: B3169140

An In-depth Technical Guide to 1-Nitropyrene-D9

Introduction

1-Nitropyrene-D9 is the deuterated form of 1-nitropyrene, a nitro-polycyclic aromatic
hydrocarbon (PAH). As a byproduct of incomplete combustion, 1-nitropyrene is notably present
in diesel engine exhaust.[1][2] The deuterated analog, 1-Nitropyrene-D9, serves as a crucial
internal standard for the accurate quantification of 1-nitropyrene in various environmental and
biological samples.[3][4] Its use in analytical chemistry, particularly in mass spectrometry-based
methods, allows for precise measurement by correcting for sample loss during preparation and
analysis. This guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and safety information for 1-Nitropyrene-D9, tailored for
researchers and professionals in drug development and environmental science.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 1-Nitropyrene-D9 are summarized
below. These properties are essential for its handling, storage, and application in experimental
settings.
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Property Value Source
CAS Number 93487-20-8 [5]
Unlabeled CAS Number 5522-43-0
Molecular Formula C16DsNO2
Molecular Weight 256.30 g/mol
Exact Mass 256.12000
Appearance Light Yellow to Dark Yellow
Solid
Melting Point 151 - 153°C
Solubility Chloroform (Slightly), Ethyl

Acetate (Slightly, Sonicated)

Storage Temperature

-20°C Freezer, Under inert

atmosphere

Purity

=98 atom % D, min 98%
Chemical Purity

Experimental Protocols

Detailed methodologies are critical for the successful application and analysis of 1-

Nitropyrene-D9. The following sections describe key experimental protocols.

Synthesis of 1-Nitropyrene-D9

A facile, one-step synthesis method has been developed for producing high-purity 1-

Nitropyrene-D9. This method is particularly useful for creating internal standards for analytical

measurements.

Methodology:

o Starting Materials: The synthesis utilizes commercially available pyrene-d10 and nitric acid-

dl.
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e Reaction: The nitration of pyrene-d10 is carried out in a single step. While the specific
reaction conditions such as solvent and temperature were not detailed in the abstract, a
general method for nitrating pyrene involves reacting it with a nitrating agent (like nitric acid)
in a suitable solvent such as acetic acid.

« Purification: Following the reaction, the product mixture is purified to isolate 1-Nitropyrene-
D9.

o Characterization: The final product's identity, isotopic purity, and chemical purity are
confirmed using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance
Liquid Chromatography (HPLC).
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Synthesis of 1-Nitropyrene-D9

One-Step Nitration 1-Nitropyrene-D9

Pyrene-d10

Nitric Acid-d1
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Workflow for 1-Nitropyrene-D9 Analysis (LC-MS/MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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